Cas no 830928-26-2 (Benz[b]acridine-6,11-dione, 12-(1-oxopropyl)-)

Benz[b]acridine-6,11-dione, 12-(1-oxopropyl)- structure
830928-26-2 structure
Product name:Benz[b]acridine-6,11-dione, 12-(1-oxopropyl)-
CAS No:830928-26-2
MF:C20H13NO3
MW:315.32212
CID:678344
PubChem ID:71416394

Benz[b]acridine-6,11-dione, 12-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benz[b]acridine-6,11-dione, 12-(1-oxopropyl)-
    • 12-propanoylbenzo[b]acridine-6,11-dione
    • DTXSID90835787
    • 830928-26-2
    • Inchi: InChI=1S/C20H13NO3/c1-2-15(22)16-13-9-5-6-10-14(13)21-18-17(16)19(23)11-7-3-4-8-12(11)20(18)24/h3-10H,2H2,1H3
    • InChI Key: KOUZSDZTWZNXFQ-UHFFFAOYSA-N
    • SMILES: CCC(=O)C1=C2C(=NC3=CC=CC=C31)C(=O)C4=CC=CC=C4C2=O

Computed Properties

  • Exact Mass: 315.08954328g/mol
  • Monoisotopic Mass: 315.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 557
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.1Ų
  • XLogP3: 3.6

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